Cas no 53484-50-7 (3-(4-methoxyphenyl)prop-2-en-1-ol)

3-(4-methoxyphenyl)prop-2-en-1-ol structure
53484-50-7 structure
Product Name:3-(4-methoxyphenyl)prop-2-en-1-ol
CAS No:53484-50-7
MF:C10H12O2
MW:164.201083183289
CID:2023580
PubChem ID:5314180
Update Time:2025-04-21

3-(4-methoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methoxyphenyl)-2-propen-1-ol
    • 3-(4-methoxyphenyl)-prop-2-en-1-ol
    • 4-methoxy-cinnamyl alcohol
    • 4-Methoxy-zimtalkohol
    • 4-methoxycinnamyl alcohol
    • allylic alcohol for 1a
    • p-methoxycinnamyl alcohol
    • (2E)-3-(4-Methoxyphenyl)-2-propen-1-ol
    • 3-(4-Methoxyphenyl)prop-2-en-1-ol
    • CS-0318412
    • bmse010146
    • AKOS005071069
    • 53484-50-7
    • 2-Propen-1-ol, 3-(4-methoxyphenyl)-, (2E)-
    • NSC 26455
    • NSC26455
    • CHEMBL4170861
    • 3-(4-Methoxyphenyl)-(E)-2-Propen-1-ol
    • DTXSID401283792
    • EN300-1246898
    • 4-methoxy cinnamyl alcohol
    • 2-Propen-1-ol, 3-(p-methoxyphenyl)-
    • BRN 1859288
    • 4-METHOXYCINNAMYLALCOHOL
    • (E)-4-Methoxycinnamyl alcohol
    • ghl.PD_Mitscher_leg0.196
    • 2-Propen-1-ol, 3-(4-methoxyphenyl)-
    • E76062
    • FSK5U9XVC3
    • 7Z-0200
    • (E)-p-Methoxycinnamyl alcohol
    • NYICIIFSBJOBKE-NSCUHMNNSA-N
    • SCHEMBL1278751
    • 2-Propen-1-ol, 3-(4-methoxyphenyl)- (9CI)
    • NSC-26455
    • 17581-85-0
    • J-501927
    • 3'-Hydroxyanethole
    • (E)-3-(4-Methoxyphenyl)-2-propen-1-ol
    • 3-(p-Methoxyphenyl)-2-Propen-1-ol
    • (2E)-3-(4-methoxyphenyl)prop-2-en-1-ol
    • 4-06-00-06333 (Beilstein Handbook Reference)
    • CHEBI:192128
    • trans-4-Methoxycinnamyl alcohol
    • MFCD00182606
    • p-Methoxy coumaryl alcohol
    • 2-Propen-1-ol, 3-(4-methoxyphenyl)-, (E)-
    • SCHEMBL1278753
    • (E)-3-(4-methoxyphenyl)prop-2-en-1-ol
    • 3-(4-methoxyphenyl)prop-2-en-1-ol
    • MDL: MFCD00182606
    • Inchi: 1S/C10H12O2/c1-12-10-6-4-9(5-7-10)3-2-8-11/h2-7,11H,8H2,1H3/b3-2+
    • InChI Key: NYICIIFSBJOBKE-NSCUHMNNSA-N
    • SMILES: O(C)C1C=CC(/C=C/CO)=CC=1

Computed Properties

  • Exact Mass: 164.083729621g/mol
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 315.7±22.0 °C at 760 mmHg
  • Flash Point: 146.7±16.6 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(4-methoxyphenyl)prop-2-en-1-ol Security Information

3-(4-methoxyphenyl)prop-2-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$348.0 2023-10-02
Enamine
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$364.0 2023-10-02
Enamine
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$381.0 2023-10-02
Enamine
EN300-1246898-500mg
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$397.0 2023-10-02
Enamine
EN300-1246898-1000mg
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$414.0 2023-10-02
Enamine
EN300-1246898-2500mg
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2500mg
$810.0 2023-10-02
Enamine
EN300-1246898-5000mg
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Enamine
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